Cas no 877284-21-4 (4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one)

4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one is a heterocyclic compound featuring a benzimidazole core fused with a pyrrolidinone moiety and a 2-methoxyphenyl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzimidazole component contributes to potential biological activity, while the pyrrolidinone ring enhances solubility and conformational flexibility. The 2-methoxyphenyl group may influence binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is suitable for applications in drug discovery, particularly in the development of kinase inhibitors or GPCR-targeted therapies, owing to its balanced lipophilicity and hydrogen-bonding capabilities.
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one structure
877284-21-4 structure
Product Name:4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
CAS No:877284-21-4
MF:C18H17N3O2
MW:307.346483945847
CID:5095177
Update Time:2025-10-24

4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
    • 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
    • Inchi: 1S/C18H17N3O2/c1-23-16-9-5-4-8-15(16)21-11-12(10-17(21)22)18-19-13-6-2-3-7-14(13)20-18/h2-9,12H,10-11H2,1H3,(H,19,20)
    • InChI Key: LJFZJWVADUKVTA-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2OC)CC(C2NC3=CC=CC=C3N=2)CC1=O

4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H196630-500mg
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4
500mg
$ 220.00 2022-06-04
TRC
H196630-1000mg
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4
1g
$ 365.00 2022-06-04
TRC
H196630-5000mg
4-(1H-Benzimidazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4
5g
$ 1445.00 2022-06-04
Life Chemicals
F1994-0005-2μmol
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1994-0005-5μmol
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1994-0005-10μmol
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1994-0005-20μmol
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1994-0005-1mg
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1994-0005-2mg
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1994-0005-3mg
4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one
877284-21-4 90%+
3mg
$63.0 2023-05-17

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one (CAS No. 877284-21-4)

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one (CAS No. 877284-21-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a benzodiazole moiety with a pyrrolidin-2-one ring, linked to a 2-methoxyphenyl group, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications due to its pharmacophore-like properties and structural modularity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The benzodiazole component of this compound is known for its bioisosteric properties, often mimicking indole or purine structures in biological systems. This characteristic positions 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one as a candidate for modulating enzyme inhibition or receptor binding, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the pyrrolidin-2-one core offers opportunities for ring functionalization, a hot topic in medicinal chemistry optimization. The methoxyphenyl substituent further enhances the compound's lipophilicity and blood-brain barrier permeability, key factors in central nervous system (CNS) drug development. These attributes align with trending searches such as "CNS-active small molecules" and "BBB-penetrating compounds," reflecting the compound's relevance in current research.

The compound's CAS No. 877284-21-4 serves as a critical identifier in chemical databases like SciFinder and Reaxys, where researchers investigate its physicochemical properties (e.g., logP, hydrogen bond acceptors/donors) and spectral data (NMR, MS). Its molecular weight (293.32 g/mol) and rotatable bond count (3) suggest moderate flexibility, a desirable trait for drug-like molecules. Such metrics are frequently queried in QSAR studies and virtual screening workflows.

Beyond pharmaceuticals, this compound's conjugated π-system (due to the benzodiazole and aromatic methoxyphenyl groups) makes it intriguing for organic electronics. Researchers exploring OLED materials or fluorescent probes often search for structures with similar electron-donating methoxy groups and heterocyclic luminophores, tying into the compound's potential cross-disciplinary utility.

Analytical challenges associated with 4-(1H-1,3-benzodiazol-2-yl)-1-(2-methoxyphenyl)pyrrolidin-2-one include its chromatographic separation (often requiring HPLC methods) and stability under physiological conditions—topics frequently discussed in ADME/Tox forums. These practical considerations are crucial for researchers who query terms like "heterocycle stability" or "HPLC method development for fused-ring systems."

In conclusion, CAS No. 877284-21-4 represents a multifaceted compound bridging medicinal chemistry, materials science, and analytical technology. Its structural features resonate with contemporary research themes, from fragment-based drug design to smart material engineering, ensuring its continued relevance in scientific literature and patent filings worldwide.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent